Cas no 51865-32-8 (2-Cyclopenten-1-one, 3-bromo-)

2-Cyclopenten-1-one, 3-bromo- structure
2-Cyclopenten-1-one, 3-bromo- structure
Product Name:2-Cyclopenten-1-one, 3-bromo-
CAS No:51865-32-8
MF:C5H5BrO
MW:160.996600866318
MDL:MFCD20482282
CID:361196
PubChem ID:556941
Update Time:2025-04-19

2-Cyclopenten-1-one, 3-bromo- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopenten-1-one, 3-bromo-
    • 3-bromocyclopent-2-en-1-one
    • 3-Bromo-2-cyclopenten-1-one
    • 3-bromo-cyclopentenone
    • BCA86532
    • 3-bromocyclopent-2-enone
    • 51865-32-8
    • DTXSID70339551
    • SCHEMBL867291
    • W19329
    • 3-Bromo-2-cyclopenten-1-one #
    • CS-0453190
    • EN300-62500
    • MDL: MFCD20482282
    • Inchi: 1S/C5H5BrO/c6-4-1-2-5(7)3-4/h3H,1-2H2
    • InChI Key: SLILNCISGMCZCQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC(CC1)=O

Computed Properties

  • Exact Mass: 159.95235
  • Monoisotopic Mass: 159.95238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

2-Cyclopenten-1-one, 3-bromo- Pricemore >>

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